6-Methoxybenzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 6-methoxy-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C10H8O3S/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5H,1H3,(H,11,12)
• InChI Key: XTXMOIBADXDEKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(S2)C(=O)O
• Molecular Formula: C10H8O3S
• DSSTOX Substance ID: DTXSID60608066
• Molecular Weight: 208.24 g/mol
• CAS No.: 102539-79-7

Description

6-Methoxybenzo[b]thiophene-2-carboxylic acid (6-MBTCA) is an organic compound that has been widely studied for its potential applications in synthetic organic chemistry, scientific research, and lab experiments. 6-MBTCA is a benzothiophene derivative with a carboxylic acid group, and its structure is characterized by a sulfur atom that is connected to two benzene rings. 6-MBTCA has a molecular weight of 198.26 g/mol, a melting point of 222-225 °C, and a boiling point of 344-346 °C. It is soluble in chloroform and ethanol, and insoluble in water.

Scientific Research Applications

• Antiproliferative Agents : Derivatives of 6-Methoxybenzo[b]thiophene have been explored for their potential as potent antiproliferative agents. They have shown effectiveness in inducing apoptosis in colon carcinoma cells (Romagnoli et al., 2021).

• Synthesis of Cyclohexanediones : A study demonstrated a method for synthesizing 7-methoxybenzo[b]thiophene from 2-hydroxy-3-methoxybenzaldehyde, a key intermediate in the synthesis of cyclohexanediones (Rahman & Scrowston, 1983).

• Antibacterial Activity : Research has shown that certain benzo[b]thiophene derivatives exhibit promising antibacterial activity against strains like S. aureus and E. coli (Havaldar, Bhise, & Burudkar, 2004).

• Plant Growth Enhancement : Some benzo[b]thiophene derivatives have been found to significantly enhance plant growth, indicating potential applications in agriculture (Schuetz & Titus, 1967).

• Anti-inflammatory Agents : 5-Substituted benzo[b]thiophene derivatives have been synthesized and evaluated for their anti-inflammatory properties (Radwan, Shehab, & El-Shenawy, 2009).

• Synthesis of Psilocin Analogs : Researchers have synthesized the sulfur analogue of psilocin, a psychedelic compound, using a benzo[b]thiophene derivative (Chapman, Scrowston, & Sutton, 1972).

• Lunularic Acid Synthesis : A method for one-pot preparation of various 3- and 6-substituted 2-methoxybenzoic acids, useful for the rapid synthesis of lunularic acid, has been developed (Nguyen, Castanet, & Mortier, 2006).

• Crystal Structure Analysis : Studies have examined the crystal structures of methoxybenzo[b]thiophenes, contributing to the understanding of their molecular arrangements and physical properties (Mullica et al., 1996).

Synthesis routes and methods

Procedure details

To a solution of compound 141-B (6.55 g; 29.4 mmol) in methanol (100 mL) was added 1N NaOH (44.2 mL; 44.2 mmol) and the reaction was heated at 65° C. for 18 h. The reaction was cooled, the solvent evaporated under reduced pressure, the residue dissolved in H2O, cooled to 0° C., acidified with 2N HCl, and the solid filtered, washed with H2O, and dried in vacuo to afford compound 141-C as a white solid (6.01 g, 98%). 1H-NMR (DMSO-d6): δ 3.84 (s, 3H), 7.05-7.08 (m, 1H), 7.60-7.61 (d, 1H), 7.87-7.89 (d, 1H), 8.01 (s, 1H), 13.24 (s, 1H); MS: m/z 208.9 (MH+).